Cas no 61452-45-7 (Cyclopropanecarboxylic acid, 2,3-diethyl-, butyl ester)

• Product Name: Cyclopropanecarboxylic acid, 2,3-diethyl-, butyl ester
• CAS No: 61452-45-7
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 478807
• PubChem ID: 71395744
• Update Time: 2025-04-19

Cyclopropanecarboxylic acid, 2,3-diethyl-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2,3-diethyl-, butyl ester
• butyl 2,3-diethylcyclopropane-1-carboxylate
• 61452-45-7
• DTXSID90817346

• Inchi： 1S/C12H22O2/c1-4-7-8-14-12(13)11-9(5-2)10(11)6-3/h9-11H,4-8H2,1-3H3
• InChI Key： XTKCIIJYHPKWFG-UHFFFAOYSA-N
• SMILES： O(CCCC)C(C1C(CC)C1CC)=O

Computed Properties

• Exact Mass: 198.16206
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3